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Compound of Interest

Compound Name: 1-(2-lodoethynyl)cyclohexan-1-ol
CAS No.: 90086-65-0
Cat. No.: B12055732
Get Quote
. J

Executive Summary: The Hazard Profile

Do not treat 1-(2-iodoethynyl)cyclohexan-1-ol as a standard organic waste.

As a Senior Application Scientist, | must emphasize that while the cyclohexyl ring provides
some steric bulk, the iodoalkyne moiety (-C=C-I) is inherently energetic. The carbon-iodine
bond on an alkyne is significantly weaker (~40-50 kcal/mol) than a standard alkyl-iodide bond.
This creates a risk of explosive decomposition under thermal stress, mechanical shock, or
transition metal catalysis.

Core Directive: The primary disposal objective is Desensitization via Dilution. Never dispose of
this compound as a neat solid or concentrated oil.

Physicochemical Hazard Table
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Property Characteristic Operational Implication

Shock Sensitive / Energetic.
Functional Group lodoalkyne (1-iodo-2-ethynyl) Potential for violent
decomposition.

Solids are higher risk due to
Physical State Solid (low MP) or Oil crystal lattice energy
propagation.

Avoid rotary evaporation to

Stability Thermally Labile
dryness. Keep T < 40°C.
Strictly avoid Copper (Cu) or
o ) ] Silver (Ag) waste streams (risk
Compatibility Incompatible with Metals _ o
of acetylide formation if traces
of terminal alkyne exist).
] Must be segregated from non-
Waste Class Halogenated Organic

halogenated solvents.

Pre-Disposal Stabilization Protocol

Causality: High-energy compounds often detonate because a small initiation event (friction
from a screw cap, heat from a reaction) propagates through the pure material. Dilution acts as
a heat sink, preventing this propagation.

Scenario A: Pure Solid or Neat Oil

If you have synthesized the material in bulk and need to dispose of a fraction:

o Solvation: Immediately dissolve the material in a compatible halogenated solvent
(Dichloromethane (DCM) or Chloroform).

o Target Concentration: < 10 wt%.

o Container: Use a wide-mouth high-density polyethylene (HDPE) or conductive glass
container. Do not use ground glass joints (friction hazard).
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e Labeling: Mark clearly as "Potentially Explosive Chemical (PEC) - Diluted.”

Scenario B: Reaction Mixtures

If the compound is in a crude reaction mixture (e.g., post-iodination):

e Quench Active Reagents: Ensure any iodinating agents (e.g., NIS, I12/Morpholine) are
guenched with saturated Sodium Thiosulfate (

) before organic extraction.

o Why: Free iodine acts as an oxidizer that can degrade the iodoalkyne unpredictably.
o Extraction: Extract into the halogenated waste solvent.

» No Concentration: Do not concentrate the waste stream on a rotovap. Dispose of the full
volume of solvent.

Disposal Decision Logic (Visualization)

The following workflow outlines the critical decision path for handling this specific compound.
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Waste: 1-(2-lodoethynyl)cyclohexan-1-ol

Physical State?

High Risk \Lower Risk

Pure Solid / Neat Oll

Dilute Solution (<10%)

ACTION: Dissolve immediately
in DCM or Chloroform

Contains Metals?
(Cu, Pd, Ag)

Stream: Heavy Metal Waste

Stream: Halogenated Organic (Halogenated)

Label: 'High Energy / PEC'
DO NOT CONCENTRATE

Click to download full resolution via product page

Caption: Decision tree for the safe segregation and stabilization of iodoalkyne waste. Note the
critical step of dissolution for solids.
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Step-by-Step Disposal Procedure
Phase 1: Preparation

o PPE Selection:

o Gloves: Double-gloving is required. Inner layer: Nitrile (0.11mm); Outer layer: Silver Shield
(Laminate) or heavy-duty Nitrile if handling concentrated stock, to prevent permeation of
the organic carrier [1].

o Eye Protection: Chemical splash goggles (ANSI 287.1).

o Shielding: Perform all transfers behind a blast shield or sash lowered to operating height.

Phase 2: Waste Transfer

o Select Container: Use a dedicated waste container for Halogenated Solvents.

o Constraint: Ensure the container is not full.[1] Leave 10-15% headspace for vapor
expansion.

o Transfer: Pour the diluted solution slowly into the waste container using a funnel.
o Technique: Pour down the side to minimize splashing and static generation.

» Rinsing: Rinse the original vessel with a small volume of DCM and add this rinse to the
waste container. Do not scrub the original vessel if dry residue remains; dissolve it
chemically.

Phase 3: Labeling and Storage

e Tagging: Apply a hazardous waste tag immediately.

o Constituents: List "Dichloromethane™ (or carrier solvent) and "1-(2-
lodoethynyl)cyclohexan-1-ol".

o Hazard Checkboxes: Check "Toxic," "Irritant,” and write in "High Energy / Shock Sensitive
in the comments section.
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e Segregation: Store the waste container away from:
o Strong Oxidizers (Nitric acid, Peroxides).
o Strong Bases (can induce elimination reactions).
o Heat sources.[2][3][4]
Emergency Response (Spills)
In the event of a spill of 1-(2-lodoethynyl)cyclohexan-1-ol:
e Minor Spill (<10 mL):
o Evacuate the immediate area.

o Do not wipe dry. Friction from paper towels on the pure compound can trigger
decomposition.

o Cover the spill with a solvent-soaked pad (acetone or DCM) to keep it wet/desensitized.
o Absorb with vermiculite or clay.
e Major Spill / Dry Solid Spill:
o Evacuate the lab.
o Contact EHS / Fire Services.

o Inform responders of the iodoalkyne nature (potential explosion hazard).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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